molecular formula C6H8N2O B1394226 4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine CAS No. 1000303-67-2

4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine

Cat. No. B1394226
CAS RN: 1000303-67-2
M. Wt: 124.14 g/mol
InChI Key: YCFOXBVIHVHHJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine is a chemical compound with the linear formula C6H8N2O . It has a molecular weight of 124.14 . It is also known as THIP and is a selective GABA (A) receptor agonist with a preference for delta-subunit containing GABA (A) receptors .


Synthesis Analysis

The synthesis of this compound involves a base-mediated aldol condensation to give new 3-alkenyl-4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-ones . A series of 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives were also designed, synthesized, and evaluated for their enzymatic inhibitory activity against c-Met kinase and cellular potency against MKN45, EBC-1, and PC-3 cell lines .


Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C6H8N2O/c1-2-7-3-5-4-9-8-6(1)5/h4,7H,1-3H2 . The canonical SMILES representation is C1CNCC2=CON=C21 .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 124.14 g/mol, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 0 . The exact mass is 160.0403406 g/mol, and the monoisotopic mass is also 160.0403406 g/mol .

Scientific Research Applications

1. Masked Precursors to Acylpyridones

The compound 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine and its derivatives have been explored as masked precursors to acylpyridone natural products. Studies have elaborated on the core scaffold of this compound, demonstrating its potential in the synthesis of new 3-alkenyl derivatives. These derivatives are structurally related to the acylpyridone natural products, indicating their utility in medicinal chemistry and drug discovery (Jones et al., 2012).

2. Scaffold for Acylpyridones

Further investigation into the structure of 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridin-4-one has revealed its utility as a scaffold for acylpyridone natural products and analogues. The processes of dehydrogenation and halogenation of this compound provide a suitable 7-halo-4,5-dihydroisoxazolo[4,3-c]pyridine-4-one scaffold, indicating its versatility in synthetic chemistry (Jones et al., 2012).

3. Crystal Structure Analysis

The crystal structure of certain derivatives, like the title 2H-pyrazolo[4,3-c]pyridine derivative, has been studied, providing valuable information on the molecular conformation and interactions, which are crucial for understanding the compound's behavior in different chemical environments (Karthikeyan et al., 2010).

4. Electrophilic Nature and Reactivity

The electrophilic nature and reactivity of certain isoxazolo[4,3-b]pyridine derivatives have been explored, with findings indicating that compounds like 6-nitroisoxazolo[4,3-b]pyridines can undergo various reactions, including [4+2]-cycloaddition, under mild conditions without a base. This information is vital for understanding the compound's reactivity and potential applications in organic synthesis (Bastrakov et al., 2020).

Mechanism of Action

4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine (THIP) is a selective GABA (A) receptor agonist with a preference for delta-subunit containing GABA (A) receptors . It preferentially activates delta-subunit-containing GABA (A)Rs (delta-GABA (A)Rs) . THIP is currently being tested in human trials for its hypnotic effects, displaying advantageous tolerance and addiction properties .

Future Directions

The future directions for 4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine could involve further exploration of its potential as a hypnotic and antinociceptive drug . More research could also be conducted on its role in the control of sleep-wakefulness .

properties

IUPAC Name

4,5,6,7-tetrahydro-[1,2]oxazolo[4,3-c]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O/c1-2-7-3-5-4-9-8-6(1)5/h4,7H,1-3H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YCFOXBVIHVHHJS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CNCC2=CON=C21
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80677294
Record name 4,5,6,7-Tetrahydro[1,2]oxazolo[4,3-c]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80677294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

124.14 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1000303-67-2
Record name 4,5,6,7-Tetrahydro[1,2]oxazolo[4,3-c]pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80677294
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine
Reactant of Route 2
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine
Reactant of Route 3
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine
Reactant of Route 4
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine
Reactant of Route 5
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine
Reactant of Route 6
4,5,6,7-Tetrahydroisoxazolo[4,3-c]pyridine

Q & A

Q1: What is the significance of the 4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-one scaffold in the context of this research?

A1: The this compound-4-one scaffold serves as a masked form of acylpyridones []. Acylpyridones are a class of natural products with potential biological activities. This research explores the modification of the core scaffold through aldol condensation at the C-3(Me) position. This modification allows for the synthesis of new 3-alkenyl-4,5,6,7-tetrahydroisoxazolo[4,3-c]pyridine-4-ones, which can be further manipulated to access diverse acylpyridone analogues.

Q2: What synthetic strategy is employed to modify the this compound-4-one scaffold in this study?

A2: The researchers utilize a base-mediated aldol condensation reaction to introduce various alkenyl groups at the C-3(Me) position of the this compound-4-one core []. This method enables the efficient formation of a new carbon-carbon bond, expanding the structural diversity and potentially influencing the biological activity of the resulting compounds.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.